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Compound of Interest

Compound Name: N-carbamoyl-beta-alanine

Cat. No.: B556242 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for N-carbamoyl-beta-alanine, including operational and

disposal plans to foster a secure laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
N-carbamoyl-beta-alanine is classified as a substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation[1][2]. Therefore, adherence to proper PPE

protocols is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye and Face Protection

Safety goggles with side

shields (conforming to EN 166

or NIOSH approved) or a face

shield.[3][4]

To protect against airborne

particles and splashes.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[5]

To prevent skin contact.

Gloves should be inspected

before use and changed

immediately if contaminated.[3]

[4][5]

Body Protection

A flame-resistant laboratory

coat or long-sleeved clothing.

[6][5]

To protect skin and clothing

from spills.[5]

Respiratory Protection

A NIOSH-approved respirator

with a particle filter is

recommended, especially

when handling large quantities

or when dust may be

generated.[6]

To prevent inhalation of the

powder.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for the safe handling of N-carbamoyl-beta-alanine. The

following protocol outlines the key steps for weighing the compound and preparing a solution.

Experimental Protocol: Preparation of a 10 mM N-carbamoyl-beta-alanine Solution

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood or a well-ventilated area to minimize inhalation

exposure.[1]
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Don all required PPE as specified in Table 1.

Weighing the Compound:

Use a clean, dry spatula for transferring the solid N-carbamoyl-beta-alanine powder.

Weigh the desired amount of the compound in a ventilated balance enclosure or a fume

hood to control dust.[5]

To prepare 100 mL of a 10 mM solution, you will need 0.1321 g of N-carbamoyl-beta-
alanine (Molecular Weight: 132.12 g/mol ).

Solution Preparation:

Carefully transfer the weighed powder to an appropriate-sized beaker or flask.

Slowly add the desired solvent (e.g., deionized water) to the solid to avoid splashing.[5]

If necessary, use a magnetic stirrer to aid in dissolution.

Once fully dissolved, transfer the solution to a volumetric flask and bring it to the final

volume with the solvent.

Post-Handling:

Thoroughly clean all equipment and the work area with an appropriate cleaning agent.

Decontaminate surfaces that may have come into contact with the chemical.[5]

Remove and dispose of PPE as hazardous waste.[5]

Wash hands thoroughly with soap and water after completing the work.[1]

Disposal Plan
Proper disposal of N-carbamoyl-beta-alanine and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines
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Waste Type Disposal Procedure Rationale

Unused N-carbamoyl-beta-

alanine

Collect in a suitable, closed,

and properly labeled container

for disposal.[4]

To prevent accidental

exposure and environmental

release.

Contaminated Materials (e.g.,

gloves, weighing paper, pipette

tips)

Place in a designated

hazardous waste container.

To ensure all potentially

hazardous materials are

disposed of correctly.

Aqueous Solutions

Dispose of contents and

container to an approved

waste disposal plant in

accordance with local,

regional, national, and

international regulations.[1] Do

not allow to enter into surface

water or drains.

To prevent environmental

contamination.

Workflow for Safe Handling of N-carbamoyl-beta-
alanine
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Preparation
- Verify fume hood function

- Don appropriate PPE

Weighing
- Use ventilated enclosure

- Handle with care to avoid dust

Dissolution
- Add solvent slowly

- Use magnetic stirrer if needed

Post-Handling
- Clean workspace

- Decontaminate equipment

Waste Disposal
- Segregate waste streams

- Dispose of in labeled containers

Hand Washing
- Thoroughly wash hands

Click to download full resolution via product page

Caption: Workflow for Handling N-carbamoyl-beta-alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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